Cas no 13634-93-0 (Benzenethiol,4-chloro-2,3,5,6-tetrafluoro-)

• Product Name: Benzenethiol,4-chloro-2,3,5,6-tetrafluoro-
• CAS No: 13634-93-0
• MF: C₆HClF₄S
• MW: 216.583753347397
• CID: 155927
• PubChem ID: 2724982
• Update Time: 2025-04-19

Benzenethiol,4-chloro-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,4-chloro-2,3,5,6-tetrafluoro-
• 4-chloro-2,3,5,6-tetrafluorobenzenethiol
• 4-CHLORO-TETRAFLUOROTHIOPHENOL
• 4-chloro-2,3,5,6-tetrafluorothiophenol
• 4-Chlorotetrafluorothiophenol
• 4-Chlor-tetrafluorthiophenol
• 4-Chloro-tetrafluorothiophenol,97%
• 4-CHLORO-TETRAFLUOROTHIOPHENOL 97%
• 13634-93-0
• Benzenethiol, 4-chloro-2,3,5,6-tetrafluoro-
• FT-0653976
• UXQKSGKKWOHQPO-UHFFFAOYSA-N
• 2,3,5,6-tetrafluoro-4-chloro-benzenethiol
• SCHEMBL49490
• AKOS015897575
• 4-chloro-tetrafluorothiophenol, AldrichCPR
• 4-chloro-2,3,5,6-tetra-fluorobenzenethiol
• DTXSID70369313

• Inchi： 1S/C6HClF4S/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H
• InChI Key： UXQKSGKKWOHQPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1F)F)S)F)F

Computed Properties

• Exact Mass: 215.94200
• Monoisotopic Mass: 215.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.5740 (estimate)
• Melting Point: 47-52 °C
• Boiling Point: 182-185 °C
• Flash Point: 68.1°C
• Refractive Index: 1.512
• PSA: 38.80000
• LogP: 3.18510
• Solubility: Not available

Benzenethiol,4-chloro-2,3,5,6-tetrafluoro- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols